Cas no 1634-82-8 (2-(4-Hydroxyphenylazo)benzoic acid)

• Product Name: 2-(4-Hydroxyphenylazo)benzoic acid
• CAS No: 1634-82-8
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• MDL: MFCD00002428
• CID: 83847
• PubChem ID: 74215
• Update Time: 2025-08-05

2-(4-Hydroxyphenylazo)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Hydroxyphenyl)diazenyl)benzoic acid
• haba (2-(4-hydroxyphenylazo)benzoic acid)
• 4-hydroxyazobenzene-2-carboxylic acid
• Alpha-Hydroxy-Gamma-Amino-Butyric Acid
• HABA
• 2-(4-Hydroxyazobenzene)benzoic acid HABA
• 4'-Hydroxyazobenzene-2-carboxylic Acid
• 2-(4-Hydroxyphenylazo)benzoic acid
• 2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzoic acid
• 4-Hydroxyazobenzene-2'-carboxylic Acid
• MS]
• HBABA
• HABCA
• HABA DYE
• p-Hydroxybenzeneazo-o-benzoi
• HABA GR FOR AUTOMATIC ANALYSIS
• O-(P-HYDROXYPHENYLAZO)BENZOIC ACID
• 4'-HYDROXYPHENYLAZO-2-BENZOIC ACID
• 2-(P-HYDROXYPHENYLAZO)BENZOIC ACID
• LABOTEST-BB LT00453526
• Benzoic acid, 2-[(4-hydroxyphenyl)azo]-
• 2-[(4-hydroxyphenyl)diazenyl]benzoic acid
• 2-((4'-HYDROXYPHENYL)-AZO)BENZOIC ACID
• Benzoic acid, o-[(p-hydroxyphenyl)azo]-
• MLS001174930
• 2-[2-(4-hydroxyphenyl)diazen-1-yl]benzoic acid
• 2-(4-Hydroxybenzeneazo)benzoic acid
• 2-(4'-hydroxyphenylazo)benzoic acid
• 2-[(4-Hydroxyphenyl)azo]benzoic acid
• 4-Hydroxyazobenzene-2
• BDBM67445
• CHEBI:64341
• 2-[2-(4-oxo-1-cyclohexa-2,5-dienylidene)hydrazinyl]benzoic acid
• 2-(4'-hydroxybenzene)azobenzoic acid
• Z56347243
• EINECS 216-655-2
• HABA, HBABA
• 1sre
• NSC77376
• 2-[2-(4-Hydroxyphenyl)diazenyl]benzoic acid
• SCHEMBL453284
• NS00025337
• MFCD00002428
• EN300-16636
• 2-(4-Hydroxyphenylazo)benzoic acid, matrix substance for MALDI-MS, >=99.5% (HPLC), Ultra pure
• 2-(4-Hydroxyphenylazo)benzoic acid, >=98% (TLC)
• NSC-77376
• 1634-82-8
• DB07880
• HMS2232A03
• SY057029
• o-[(p-Hydroxyphenyl)azo]benzoic acid
• 4-(2'-Carboxyphenylazo)phenol
• (Z)-2-((4-hydroxyphenyl)diazenyl)benzoic acid
• Benzoic acid, o-((p-hydroxyphenyl)azo)-
• SCHEMBL2868736
• DTXSID9061837
• 2-((4'-hydroxyphenyl)azo)benzoic acid
• B94RN4VD9N
• 2-[(4-Hydroxyphenyl)diazenyl]benzoic acid #
• 2-[N''-(4-ketocyclohexa-2,5-dien-1-ylidene)hydrazino]benzoic acid
• NCIOpen2_004156
• J-010048
• 2-[(E)-(4-Hydroxyphenyl)diazenyl]benzoic acid
• Q27455492
• D90910
• 2-(4-hydroxyphenylazo)-benzoic acid
• PD004926
• cid_5357439
• H1622
• SMR000471883
• 4'-Hydroxyazobenzene-2-carboxylic Acid [Matrix for MALDI-TOF/MS]
• 2-[2-(4-oxidanylidenecyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzoic acid
• HAB
• 2-(4-Hydroxyphenylazo)benzoic acid, matrix substance for MALDI-MS, >=99.5%
• o-[(p-Hydroxyphenyl)azo]-benzoic acid
• CHEMBL1442125
• DWQOTEPNRWVUDA-CCEZHUSRSA-N
• NCGC00245994-01
• AKOS000121378
• PD036638
• 4'-Hydroxy-phenylazo-2-benzoic acid
• Benzoic acid, 2-((4-hydroxyphenyl)azo)-
• H0586
• SCHEMBL12100493
• (e)-2-((4-hydroxyphenyl)diazenyl)benzoic acid
• Q27097088
• MLS001066404
• FT-0608649
• NSC 77376
• AKOS028109285
• CS-0309179
• Benzoic acid, 2-(2-(4-hydroxyphenyl)diazenyl)-
• PS-10347
• Benzoic acid, 2-[2-(4-hydroxyphenyl)diazenyl]-
• HABA (dye)
• 853296-55-6
• 2-(4 inverted exclamation marka-Hydroxyphenylazo)benzoic acid
• 4'-Hydroxyazobenzene-2-carboxylic Acid [Matrix for MALDI-TOFMS]
• DWQOTEPNRWVUDA-UHFFFAOYSA-N
• 2-(P-HYDROXYPHENYLAZO)BENZOIC ACID 98+%
• 2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)hydrazin-1-yl]benzoic acid
• DB-043562
• azobenzene, 2-carboxy-4'-hydroxy-

• MDL： MFCD00002428
• Inchi： 1S/C13H10N2O3/c16-10-7-5-9(6-8-10)14-15-12-4-2-1-3-11(12)13(17)18/h1-8,16H,(H,17,18)/b15-14+
• InChI Key： DWQOTEPNRWVUDA-CCEZHUSRSA-N
• SMILES： OC1C=CC(=CC=1)/N=N/C1C=CC=CC=1C(=O)O
• BRN： 1842696

Computed Properties

• Exact Mass: 242.06900
• Monoisotopic Mass: 242.069142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.3
• Topological Polar Surface Area: 82.2

Experimental Properties

• Color/Form: Orange powder.
• Density: 1.2480 (rough estimate)
• Melting Point: 204-208 °C (lit.)
• Boiling Point: 385.05°C (rough estimate)
• Flash Point: 252.6±24.6 °C
• Refractive Index: 1.5300 (estimate)
• Solubility: ethanol: 20 mg/mL, clear
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 82.25000
• LogP: 3.50580
• Solubility: Not determined
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(4-Hydroxyphenylazo)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(4-Hydroxyphenylazo)benzoic acid

Professional Introduction to 2-(4-Hydroxyphenylazo)benzoic Acid (CAS No. 1634-82-8)

2-(4-Hydroxyphenylazo)benzoic acid, with the chemical formula C₁₄H₉NO₄, is a significant compound in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS NO.1634-82-8, has garnered considerable attention due to its versatile applications in various scientific domains. Its molecular structure, featuring a benzoic acid core conjugated with an azo group and a hydroxyphenyl moiety, imparts unique chemical properties that make it valuable for multiple industrial and academic purposes.

The synthesis of 2-(4-Hydroxyphenylazo)benzoic acid involves a series of well-defined chemical reactions that highlight the compound's reactivity and functionalization potential. The process typically begins with the diazotization of 4-hydroxyaniline, followed by its coupling with benzoic acid derivatives. This method underscores the compound's importance in organic synthesis and its role as a building block for more complex molecules.

In recent years, 2-(4-Hydroxyphenylazo)benzoic acid has been extensively studied for its potential applications in pharmaceuticals. Its ability to act as a precursor in the synthesis of biologically active compounds has made it a subject of interest in drug development. Specifically, researchers have explored its utility in creating novel anti-inflammatory and antimicrobial agents. The hydroxy group and azo bond in its structure provide multiple sites for further functionalization, enabling the design of molecules with tailored biological activities.

One of the most compelling aspects of 2-(4-Hydroxyphenylazo)benzoic acid is its role in photochemical research. The azo group is known for its photochromic properties, which allow the compound to undergo reversible color changes upon exposure to light. This characteristic has been exploited in the development of light-sensitive materials and sensors. Moreover, the compound's absorption spectrum in the UV-Vis region makes it suitable for applications in photodynamic therapy, where it can be used to generate reactive oxygen species that target diseased cells.

Recent advancements in analytical chemistry have also highlighted the importance of 2-(4-Hydroxyphenylazo)benzoic acid as an analytical reagent. Its strong absorbance and well-defined spectral properties make it an excellent chromophore for spectrophotometric and fluorometric assays. These applications are particularly valuable in environmental monitoring, where the compound can be used to detect trace levels of various pollutants. Additionally, its stability under different environmental conditions enhances its utility as a reliable analytical standard.

The pharmaceutical industry has further explored the therapeutic potential of derivatives of 2-(4-Hydroxyphenylazo)benzoic acid. Researchers have synthesized analogs of this compound that exhibit enhanced bioavailability and reduced toxicity. These derivatives have shown promise in preclinical studies for treating conditions such as arthritis and cancer. The hydroxy group and azo bond provide opportunities for selective binding to biological targets, making this class of compounds attractive for drug design.

In conclusion, 2-(4-Hydroxyphenylazo)benzoic acid (CAS No. 1634-82-8) is a multifaceted compound with significant applications across various scientific disciplines. Its unique chemical structure and reactivity make it a valuable tool in organic synthesis, pharmaceutical development, photochemistry, and analytical chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow even further, solidifying its place as a cornerstone of modern chemical research.